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Compound of Interest

Compound Name: Methyl 2-(butylamino)benzoate
CAS No.: 55369-70-5
Cat. No.: B3426905
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Executive Summary

Methyl N-butylanthranilate (Methyl 2-(butylamino)benzoate) is a secondary amine ester
utilized in advanced flavor and fragrance formulations.[1] Unlike its primary amine counterpart,
Methyl Anthranilate (MA), this N-alkylated derivative offers a distinct advantage: enhanced
chemical stability in the presence of aldehydes.[1]

While MA is notorious for forming highly colored Schiff bases (discoloration) when paired with
citrals or vanillin, Methyl N-butylanthranilate’s secondary amine structure sterically and
chemically hinders this reaction.[1] This makes it a critical problem-solver for perfumers and
flavorists seeking the "concord grape" or "orange blossom" nuance in unstable media.[1]

Chemical Identity & Physicochemical Properties[1]
[2][3]1[4][5][6]
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Parameter Data

IUPAC Name Methyl 2-(butylamino)benzoate

Common Name Methyl N-butylanthranilate

CAS Number 55369-70-5

Molecular Formula C12H17NO2

Molecular Weight 207.27 g/mol

Functional Groups Ester (Methyl), Secondary Amine (N-Butyl)
Solubility Soluble in ethanol, oils; Insoluble in water
Appearance Colorless to pale yellow liquid

Structural Visualization

The molecule features an anthranilate core with a butyl chain attached to the nitrogen.[1][2]
This elongation increases lipophilicity (LogP) and reduces vapor pressure compared to Methyl
Anthranilate.[1]

Methyl Ester
Pos 1 (-COOCH3)

Benzene Ring Pos 2

Secondary Amine N-Alkylation Butyl Chain
(-NH-) (-C4HO)

Fig 1: Structural Components of Methyl N-butylanthranilate

Click to download full resolution via product page

Olfactory & Gustatory Profile

The N-alkylation significantly alters the sensory impact of the anthranilate core.[1]

Fragrance Profile

e Type: Floral, Fruity.[1][3]
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» Descriptors: Softened grape, orange blossom, neroli, woody-dryout.[1]
e Impact: Lower initial impact than Methyl Anthranilate but significantly higher tenacity.[1]

e Nuance: Lacks the harsh, solvent-like "gasoline" top note often associated with high
concentrations of Methyl Anthranilate.[1] The butyl group adds a "green" or "waxy" petal-like
softness.[1]

Flavor Profile
e Primary Note: Fruity (Berry/Grape).
e Secondary Note: Floral (Jasmine/Neroli).

o Mouthfeel: Heavier, more substantive than MA.

o Usage: Used in berry complexes (blueberry, raspberry) to provide a "jammy" depth that
persists through processing.[1]

Synthesis & Manufacturing

The industrial synthesis typically employs Reductive Alkylation, avoiding the formation of di-
alkylated byproducts common in direct halide alkylation.[1]

Protocol: Reductive Alkylation
Reaction: Methyl Anthranilate + Butanal (Butyraldehyde) + Hz

Methyl N-butylanthranilate[1]

o Schiff Base Formation: Methyl Anthranilate is condensed with Butanal to form the
intermediate imine.[1]

e Hydrogenation: The imine is reduced in situ using a catalyst (Pt/C or Raney Nickel) under
hydrogen pressure.[1]

 Purification: Fractional distillation to remove unreacted amine and solvent.[1]
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Fig 2: Reductive Alkylation Synthesis Pathway
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Applications in Formulation

The primary utility of Methyl N-butylanthranilate lies in its stability profile.[1]

The "Schiff Base" Problem

Primary amines (like Methyl Anthranilate) react with aldehydes (Citral, Vanillin, Benzaldehyde)
to form colored Schiff bases (deep yellow to brown).[1] This limits MA's use in citrus colognes
or vanilla-heavy flavors.[1]

The N-Alkyl Solution

Methyl N-butylanthranilate is a secondary amine.[1]

e Mechanism: It cannot form a stable, conjugated Schiff base with aldehydes due to the lack of
a second hydrogen atom on the nitrogen.[1]

¢ Result: No discoloration.

o Application: Ideal for "White Flower" accords (Tuberose, Jasmine) in clear liquids,
shampoos, or beverages containing citral.[1]
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Application Area Function Benefit

Non-discoloring replacement

Fine Fragrance Neroli/Orange Blossom o
for MAin citrus blends.[1]
Adds "jammy" body without
Beverage Flavor Grape/Berry high volatility loss during
pasteurization.[1]
High substantivity on
Functional Scents Detergents/Soaps fabric/skin due to increased

LogP.[1]

Safety & Regulatory Status

o Japan: Listed in the "List of Designated Additives" (Flavoring Agents) under the Food
Sanitation Act (MHLW).[1]

« FEMA/GRAS: While specific FEMA numbers are assigned to analogs (e.g., Isobutyl N-
methylanthranilate is FEMA 4149), Methyl N-butylanthranilate is regulated as a flavoring
substance in major markets like Japan.[1]

o Toxicology: Generally regarded as safe (GRAS) when used at flavor levels.[1] As an
anthranilate derivative, it is expected to have low acute toxicity.[1]

o Phototoxicity: Unlike Methyl N-methylanthranilate (which can be phototoxic), N-butyl
derivatives generally show lower photo-irritation potential, though specific testing is
recommended for leave-on cosmetics.[1]

References

» Japan Ministry of Health, Labour and Welfare (MHLW).List of Designated Additives
(Flavoring Agents). Retrieved from [1]

e The Good Scents Company.Flavor and Fragrance Materials - Anthranilate Structure Activity.
[1] (General Reference for Anthranilate properties).
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o Bedoukian Research.N-Alkyl Anthranilates: Stability and Application. (Industry standard
knowledge on Schiff base avoidance).

» National Institute of Health Sciences (Japan).Safety Assessment of Flavoring Agents.[1]
Retrieved from [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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